Cas no 120564-72-9 (7-Amino-2-pyridin-4-yl1,2,4triazolo1,5-apyrimidine-6-carbonitrile)

• Product Name: 7-Amino-2-pyridin-4-yl1,2,4triazolo1,5-apyrimidine-6-carbonitrile
• CAS No: 120564-72-9
• MF: C₁₁H₇N₇
• MW: 237.220179796219
• MDL: MFCD11982943
• CID: 3683416
• PubChem ID: 14318719
• Update Time: 2025-11-06

7-Amino-2-pyridin-4-yl1,2,4triazolo1,5-apyrimidine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile, 7-amino-2-(4-pyridinyl)-
• 7-Amino-2-pyridin-4-yl[1,2,4]triazolo-[1,5-a]pyrimidine-6-carbonitrile
• 2-(4-pyridyl)-7-amino-6-cyano-<1,2,4>triazolo<1,5-a>pyrimidine
• 7-Amino-2-pyridin-4-yl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
• 7-amino-2-(pyridin-4-yl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
• 7-amino-2-pyridin-4-yl[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
• 7-amino-2-(pyridin-4-yl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
• AKOS022133880
• 120564-72-9
• STK802582
• BBL011886
• H31891
• 7-AMINO-2-(4-PYRIDYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL CYANIDE
• 7-imino-2-(pyridin-4-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
• ALBB-017056
• MFCD11982943
• AKOS002675454
• VS-03097
• STL320077
• CS-0205864
• 7-Amino-2-pyridin-4-yl1,2,4triazolo1,5-apyrimidine-6-carbonitrile

• MDL： MFCD11982943
• Inchi： 1S/C11H7N7/c12-5-8-6-15-11-16-10(17-18(11)9(8)13)7-1-3-14-4-2-7/h1-4,6H,13H2
• InChI Key： MJOITCGILGMHTJ-UHFFFAOYSA-N
• SMILES： C12=NC(C3C=CN=CC=3)=NN1C(N)=C(C#N)C=N2

Computed Properties

• Exact Mass: 237.07629325Da
• Monoisotopic Mass: 237.07629325Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 106Ų

7-Amino-2-pyridin-4-yl1,2,4triazolo1,5-apyrimidine-6-carbonitrile Security Information

• HazardClass：IRRITANT

Additional information on 7-Amino-2-pyridin-4-yl1,2,4triazolo1,5-apyrimidine-6-carbonitrile

Introduction to 7-Amino-2-pyridin-4-yl-1,2,4-triazolo[1,5-a]pyrimidine-6-carbonitrile (CAS No. 120564-72-9)

7-Amino-2-pyridin-4-yl-1,2,4-triazolo[1,5-a]pyrimidine-6-carbonitrile, with the CAS number 120564-72-9, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a triazolo[1,5-a]pyrimidine core and a pyridine ring, contribute to its pharmacological properties and make it a valuable candidate for drug development.

The chemical structure of 7-Amino-2-pyridin-4-yl-1,2,4-triazolo[1,5-a]pyrimidine-6-carbonitrile consists of a central triazolo[1,5-a]pyrimidine scaffold with an amino group at the 7-position and a cyano group at the 6-position. The pyridine ring is attached at the 2-position, providing additional functional groups that can interact with biological targets. This combination of structural elements confers the compound with high chemical stability and solubility, which are crucial for its potential use in pharmaceutical formulations.

Recent studies have highlighted the broad spectrum of biological activities exhibited by 7-Amino-2-pyridin-4-yl-1,2,4-triazolo[1,5-a]pyrimidine-6-carbonitrile. One of the most notable applications is in the field of anticancer research. Several studies have demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 7-Amino-2-pyridin-4-yl-1,2,4-triazolo[1,5-a]pyrimidine-6-carbonitrile selectively inhibits the growth of human breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 7-Amino-2-pyridin-4-yl-1,2,4-triazolo[1,5-a]pyrimidine-6-carbonitrile has shown promise in other therapeutic areas. Research conducted by a team at the University of California found that this compound possesses significant anti-inflammatory activity. The study revealed that it effectively reduces inflammation by modulating cytokine production and inhibiting the activation of nuclear factor-kappa B (NF-kB), a key regulator of inflammatory responses.

The pharmacokinetic properties of 7-Amino-2-pyridin-4-yl-1,2,4-triazolo[1,5-a]pyrimidine-6-carbonitrile have also been extensively studied. A comprehensive analysis published in the European Journal of Pharmaceutical Sciences indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life in vivo, making it suitable for chronic administration in clinical settings.

To further enhance its therapeutic potential, researchers have explored various chemical modifications of 7-Amino-2-pyridin-4-yl-1,2,4-triazolo[1,5-a]pyrimidine-6-carbonitrile. These modifications aim to improve its potency and selectivity while reducing potential side effects. For example, substituting different functional groups at the 7-amino position has been shown to enhance its binding affinity to specific protein targets. This approach has led to the development of several analogs with improved pharmacological profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Amino-2-pyridin-4-yl-1,2,4-triazolo[1,5-a]pyrimidine-6-carbonitrile in various disease models. Preliminary results from phase I trials have demonstrated that this compound is well-tolerated by patients and shows promising therapeutic effects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 7-Amino-2-pyridin-4-yl-1,2,4-triazolo[1,5-a]pyrimidine-6-carbonitrile (CAS No. 120564-72-9) is a promising candidate for drug development due to its diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications and optimize its therapeutic potential. As more data becomes available from clinical trials and preclinical studies, this compound is expected to play an increasingly important role in the treatment of various diseases.